Cas no 1340102-24-0 (4-Bromo-1-methoxy-2-methylbutane)

• Product Name: 4-Bromo-1-methoxy-2-methylbutane
• CAS No: 1340102-24-0
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 5281865
• Update Time: 2023-08-25

4-Bromo-1-methoxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methoxy-2-methylbutane
• Butane, 4-bromo-1-methoxy-2-methyl-
• 4-Bromo-1-methoxy-2-methylbutane

• Inchi： 1S/C6H13BrO/c1-6(3-4-7)5-8-2/h6H,3-5H2,1-2H3
• InChI Key： KSBXBERPJLDJCE-UHFFFAOYSA-N
• SMILES： BrCCC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• XLogP3: 2
• Topological Polar Surface Area: 9.2